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Compound of Interest

Compound Name: 2,7-Dimethylnaphthalene

Cat. No.: B047183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the melting and boiling points of 2,7-
Dimethylnaphthalene, a key aromatic hydrocarbon used in various industrial and research

applications. This guide includes a summary of its physical properties, detailed experimental

protocols for their determination, and a workflow visualization to aid in laboratory practice.

Core Physicochemical Data
2,7-Dimethylnaphthalene is a colorless, solid organic compound.[1] Its key physical properties

are essential for its handling, purification, and application in synthesis and materials science.

Quantitative Data Summary
The melting and boiling points of 2,7-Dimethylnaphthalene have been well-characterized. The

following table summarizes the reported values from various sources.
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Physical Property Reported Value (°C) Source(s)

Melting Point 94 - 97 °C [1][2]

94.5 - 98.5 °C [3]

95 - 96 °C [4]

Boiling Point 263 °C [1][2]

Experimental Protocols
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment. The following sections detail the standard methodologies for these

measurements.

Melting Point Determination using a Thiele Tube
The Thiele tube method is a common and effective technique for determining the melting point

of a solid organic compound.[5][6] It utilizes a specially designed glass tube to allow for uniform

heating of a sample via convection currents in a heating oil.[6]

Apparatus:

Thiele Tube

High-boiling point mineral oil

Thermometer (0-300 °C range)

Capillary tubes (sealed at one end)

Rubber band or wire for attaching the capillary tube

Bunsen burner or other heat source

Ring stand and clamp

Procedure:
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Sample Preparation: A small amount of dry, finely powdered 2,7-Dimethylnaphthalene is

introduced into the open end of a capillary tube. The tube is then tapped gently to pack the

solid into the sealed end, aiming for a sample height of 2-3 mm.[7]

Apparatus Setup: The Thiele tube is filled with mineral oil to a level just above the top of the

side arm. The thermometer is fitted with a stopper and positioned in the main tube.

Sample Mounting: The packed capillary tube is attached to the thermometer using a small

rubber band, ensuring the sample is aligned with the thermometer bulb.[7]

Heating: The thermometer and capillary assembly are immersed in the Thiele tube, with the

oil level ensuring the sample is fully submerged. Heat is applied gently to the side arm of the

Thiele tube.[7]

Observation: The temperature is increased at a rate of approximately 10-15 °C per minute

for a preliminary, rapid determination. For an accurate measurement, the experiment is

repeated, with the heating rate slowed to 1-2 °C per minute as the temperature approaches

the approximate melting point.

Data Recording: Two temperatures are recorded to define the melting range:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire solid sample has completely liquefied.[7] A sharp

melting range (typically 0.5-1.0 °C) is indicative of a pure compound.

Boiling Point Determination (Micro Method)
For determining the boiling point of a liquid, especially when only a small sample is available,

the micro-boiling point or Siwoloboff method is employed.[2][8] This technique observes the

temperature at which the vapor pressure of the liquid equals the atmospheric pressure.[4]

Apparatus:

Small test tube (e.g., 6 x 50 mm) or fusion tube

Capillary tube (sealed at one end)
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Thermometer

Heating apparatus (e.g., Thiele tube with oil bath)

Rubber band or wire

Procedure:

Sample Preparation: Approximately 0.5 mL of the liquid sample is placed into the small test

tube.

Apparatus Setup: A capillary tube, sealed at one end, is placed into the test tube with its

open end downwards.[8]

Assembly: The test tube is attached to a thermometer with a rubber band, ensuring the

sample is level with the thermometer bulb.

Heating: The entire assembly is suspended in a heating bath (like a Thiele tube) and heated

gently.[8]

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen

as a slow stream of bubbles. As the liquid's boiling point is reached, a rapid and continuous

stream of bubbles will emerge from the capillary tube.[8]

Data Recording: At this point, the heat source is removed. The liquid and apparatus are

allowed to cool. The stream of bubbles will slow and eventually stop. The boiling point is the

temperature recorded the moment the liquid begins to be drawn up into the inverted capillary

tube.[8] This occurs when the external atmospheric pressure overcomes the vapor pressure

of the sample inside the capillary.[2]

Visualized Workflow: Melting Point Determination
The following diagram illustrates the key decision points and steps in a standard laboratory

workflow for determining the melting point of a solid compound like 2,7-Dimethylnaphthalene.
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Start

Prepare Sample:
- Dry and pulverize the solid.

- Pack 2-3 mm into capillary tube.

Set Up Apparatus:
- Attach capillary to thermometer.

- Place in Thiele tube with oil.

First Determination?

Heat Rapidly
(~10-15°C / min)

 Yes 

Heat Slowly
(~1-2°C / min)

approaching expected MP

 No (Repeat) 

Observe Sample

Record T1:
First liquid drop appears

Record T2:
Sample is fully liquid

Analyze Melting Range
(T2 - T1)

Result:
Sharp Melting Range

(e.g., < 1°C)
Indicates High Purity

 Range is sharp 

Result:
Broad & Depressed Range

Indicates Impurities

 Range is broad 

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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